2-Amino-3-(benzyloxy)phenol

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 2-amino-3-phenylmethoxyphenol
• InChI: InChI=1S/C13H13NO2/c14-13-11(15)7-4-8-12(13)16-9-10-5-2-1-3-6-10/h1-8,15H,9,14H2
• InChI Key: BDNIPXLUDKUSJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2N)O

Description

2-Amino-3-(benzyloxy)phenol is a phenolic derivative characterized by an amino group (-NH₂) at the ortho position (C2) and a benzyloxy (-OCH₂C₆H₅) group at the meta position (C3) of the aromatic ring. Phenolic compounds with amino and benzyloxy substituents are often intermediates in pharmaceutical synthesis, particularly in PROTAC (Proteolysis-Targeting Chimera) ligands and enzyme inhibitors . The benzyloxy group enhances lipophilicity and stability, while the amino group may participate in hydrogen bonding or coordination interactions, influencing biological activity and reactivity .

Comparison with Similar Compounds

Positional Isomers and Functional Group Variants

The table below compares 2-Amino-3-(benzyloxy)phenol with analogs differing in substituent positions or functional groups:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
2-Amino-3-(benzyloxy)phenol	-NH₂ (C2), -OCH₂C₆H₅ (C3)	C₁₃H₁₃NO₂	Hypothesized use in PROTAC ligands; amino group may enhance binding to protein targets.	-
3-(Benzyloxy)phenol	-OH (C3), -OCH₂C₆H₅ (C3)	C₁₃H₁₂O₂	Used in PROTAC ligand synthesis (e.g., IAP ligand F); lacks amino group, limiting coordination.
4-(Benzyloxy)phenol	-OH (C4), -OCH₂C₆H₅ (C4)	C₁₃H₁₂O₂	Para-substituted isomer; used in PROTACs for altered steric and electronic effects.
2-Amino-5-fluoro-4-methylphenol	-NH₂ (C2), -F (C5), -CH₃ (C4)	C₇H₈FNO	Fluorine and methyl groups enhance metabolic stability; potential antimicrobial applications.
3-Amino-2-bromophenol	-NH₂ (C3), -Br (C2)	C₆H₆BrNO	Bromine substituent increases electrophilicity; used in cross-coupling reactions.
2-(3-Aminophenoxy)benzonitrile	-NH₂ (C3, phenoxy), -CN (benzonitrile)	C₁₃H₁₀N₂O	Nitrile group enhances polarity; intermediate in CNS drug synthesis.

Physicochemical and Reactivity Differences

• Electron Effects: The electron-donating amino group at C2 may activate the ring toward electrophilic substitution, whereas electron-withdrawing groups (e.g., -CN in 2-(3-Aminophenoxy)benzonitrile) deactivate it .
• Steric Hindrance: Para-substituted benzyloxy compounds (e.g., 4-(benzyloxy)phenol) exhibit reduced steric hindrance compared to ortho/meta analogs, influencing binding to biological targets .